Cas no 803-17-8 (Phosphine oxide, tris(4-methoxyphenyl)-)

• Product Name: Phosphine oxide, tris(4-methoxyphenyl)-
• CAS No: 803-17-8
• MF: C₂₁H₂₁O₄P
• MW: 368.362807035446
• CID: 705881
• PubChem ID: 3057506
• Update Time: 2025-04-19

Phosphine oxide, tris(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, tris(4-methoxyphenyl)-
• 1-bis(4-methoxyphenyl)phosphoryl-4-methoxybenzene
• KSTMQPBYFFFVFI-UHFFFAOYSA-N
• tri(p-methoxyphenyl) phosphine oxide
• Tris-p-anisylphosphine oxide
• 803-17-8
• DTXSID40388894
• SCHEMBL1001220
• tris(4-methoxyphenyl)phosphine oxide

• Inchi： 1S/C21H21O4P/c1-23-16-4-10-19(11-5-16)26(22,20-12-6-17(24-2)7-13-20)21-14-8-18(25-3)9-15-21/h4-15H,1-3H3
• InChI Key： KSTMQPBYFFFVFI-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)OC)(C1C=CC(=CC=1)OC)(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 368.11774614g/mol
• Monoisotopic Mass: 368.11774614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 549.4°C at 760 mmHg
• Flash Point: 299°C
• Refractive Index: 1.591
• PSA: 54.57000
• LogP: 3.35180